Cas no 1025509-76-5 (2,6-Dimethylpyridine-4-sulfonyl chloride)

• Product Name: 2,6-Dimethylpyridine-4-sulfonyl chloride
• CAS No: 1025509-76-5
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• MDL: MFCD10700202
• CID: 2619451
• PubChem ID: 55279472
• Update Time: 2025-10-29

2,6-Dimethylpyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-DIMETHYLPYRIDINE-4-SULFONYL CHLORIDE
• UHFNEOYZKVGGDV-UHFFFAOYSA-N
• AB62614
• 2,6-Dimethylpyridine-4-sulfonyl chloride

• MDL： MFCD10700202
• Inchi： 1S/C7H8ClNO2S/c1-5-3-7(12(8,10)11)4-6(2)9-5/h3-4H,1-2H3
• InChI Key： UHFNEOYZKVGGDV-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)N=C(C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2,6-Dimethylpyridine-4-sulfonyl chloride

Introduction to 2,6-Dimethylpyridine-4-sulfonyl chloride (CAS No. 1025509-76-5)

2,6-Dimethylpyridine-4-sulfonyl chloride, identified by its CAS number 1025509-76-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of drugs targeting neurological and inflammatory disorders. Its unique structural features, including a pyridine core substituted with methyl groups at the 2- and 6-positions and a sulfonyl chloride functional group at the 4-position, make it a versatile building block for medicinal chemists.

The< strong>2,6-Dimethylpyridine-4-sulfonyl chloride molecule exhibits remarkable reactivity due to the presence of the sulfonyl chloride group, which readily participates in nucleophilic substitution reactions. This property is particularly valuable in drug discovery pipelines, where it facilitates the introduction of sulfonamide moieties into target molecules. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. Consequently, compounds derived from< strong>2,6-Dimethylpyridine-4-sulfonyl chloride have been extensively explored for their potential therapeutic applications.

In recent years, there has been a surge in research focusing on the development of novel sulfonamide-based drugs. One notable area of interest is the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers have discovered that sulfonamides can modulate neurotransmitter activity and protect against neurodegeneration. For instance, studies have shown that certain sulfonamide derivatives exhibit cholinesterase inhibitory properties, which are beneficial in managing cognitive decline associated with these conditions. The< strong>2,6-Dimethylpyridine-4-sulfonyl chloride intermediate plays a pivotal role in synthesizing these derivatives by providing a stable scaffold for further functionalization.

The pharmaceutical industry has also leveraged< strong>2,6-Dimethylpyridine-4-sulfonyl chloride in the development of anti-inflammatory agents. Inflammatory processes are central to numerous diseases, including rheumatoid arthritis and Crohn's disease. Sulfonamides have demonstrated anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). By incorporating< strong>2,6-Dimethylpyridine-4-sulfonyl chloride into drug candidates, researchers can fine-tune the pharmacological profile of these compounds to enhance their efficacy and reduce side effects.

Beyond pharmaceutical applications, 2,6-Dimethylpyridine-4-sulfonyl chloride finds utility in agrochemical research. Sulfonamides are widely used as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants and fungi. The< strong>2,6-Dimethylpyridine-4-sulfonyl chloride intermediate enables the synthesis of novel sulfonamide-based agrochemicals that offer improved crop protection while minimizing environmental impact.

The synthesis of< strong>2,6-Dimethylpyridine-4-sulfonyl chloride typically involves the sulfonylation of 2,6-dimethylpyridine using chlorosulfonic acid or other sulfonation agents under controlled conditions. The reaction is carefully monitored to ensure high yield and purity. Advances in synthetic methodologies have led to more efficient and sustainable processes for producing this compound. For example, catalytic sulfonylation techniques have been developed to reduce waste generation and improve atom economy.

In conclusion,< strong>2,6-Dimethylpyridine-4-sulfonyl chloride (CAS No. 1025509-76-5) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its role as an intermediate in synthesizing sulfonamide-based drugs underscores its importance in addressing various health challenges. As research continues to uncover new therapeutic targets and innovative synthetic strategies, the demand for high-quality< strong>2,6-Dimethylpyridine-4-sulfonyl chloride is expected to grow.